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An In-depth Technical Guide to the Sodium Silicate: Kenyaite

Introduction
Kenyaite is a hydrous sodium silicate mineral characterized by a unique layered structure.[1]

First discovered in the Lake Magadi region of Kenya, this mineral has garnered interest in

materials science and geology due to its formation processes, intracrystalline reactivity, and

potential applications as a precursor for other materials.[2][3] This guide provides a

comprehensive overview of the chemical formula, structure, properties, and synthesis of

Kenyaite, tailored for researchers, scientists, and professionals in drug development who may

have an interest in layered materials for various applications.

Chemical Formula and Composition
The chemical formula for Kenyaite has been reported with some variations in the literature,

reflecting differences in hydration and the specific analytical techniques used for

characterization. The most commonly cited formulas include:

Na₂Si₂₂O₄₁(OH)₈ · 6H₂O[1][4]

Na₂Si₂₀O₄₀(OH)₂ · 8H₂O[5]

A synthetic kenyaite sample was analyzed to have a chemical composition per unit cell of

Na₁₆[Si₁₆₀O₃₂₀(OH)₁₆]·64H₂O.[5][6] The composition of kenyaite is subject to change,

particularly through the partial or full exchange of sodium ions with protons when it comes into

contact with water.[1]
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The elemental composition by weight, based on the ideal formula Na₂Si₂₂O₄₁(OH)₈ · 6H₂O, is

presented in the table below.[4]

Element Weight Percentage

Oxygen (O) 56.26%

Silicon (Si) 39.51%

Sodium (Na) 2.94%

Hydrogen (H) 1.29%

Common impurities found in natural kenyaite samples include Titanium (Ti), Aluminum (Al),

Iron (Fe), Manganese (Mn), Calcium (Ca), and Potassium (K).[4]

Structural and Physical Properties
Kenyaite is a layered silicate with a structure that gives rise to its distinct properties.[1] The

structure consists of thick silicate layers, approximately 15.9 Å in thickness, which are

composed of interconnected five- and six-membered rings of SiO₄ tetrahedra.[5][7][8] The ratio

of Q⁴ (silicon bonded to four other silicon atoms through oxygen) to Q³ (silicon bonded to three

other silicon atoms and one hydroxyl or terminal oxygen) silicon atoms is 4.0.[5][7] The

interlayer region contains sodium ions and water molecules.[7]

A summary of the physical and crystallographic properties of Kenyaite is provided below.
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Property Value

Color White[1][4]

Hardness (Mohs Scale) ~4[1]

Density (g/cm³) 2.234 - 3.18[1][4][6]

Molecular Mass ( g/mol ) 1,563.99[1]

Crystal System Monoclinic[4]

Space Group Fdd2[5]

Lattice Parameters
a = 10.080(1) Å, b = 79.383(8) Å, c = 10.604(1)

Å[5]

Theoretical Cation Exchange Capacity (CEC) 130 meq/100 g[7]

Experimental Protocols: Synthesis and
Characterization
Hydrothermal Synthesis of Kenyaite
Kenyaite can be synthesized via hydrothermal methods, a common protocol for which is

detailed below.

Materials:

Amorphous silica (SiO₂) source (e.g., fumed silica, colloidal silica, or amorphous SiO₂

blocks)[5][7][9]

Sodium hydroxide (NaOH)[2][9]

Deionized water[2]

Procedure:

Prepare an aqueous suspension containing SiO₂ and NaOH. The molar ratios can be varied,

for instance, SiO₂/NaOH ratios ranging from 5 to 20 and H₂O/NaOH ratios from 50 to 500.[2]

A specific example uses a 5SiO₂/Na₂O/122H₂O ratio.[7]
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Transfer the suspension to a Teflon-lined autoclave.[9]

Heat the autoclave to a temperature between 150°C and 190°C.[7][9] The reaction

temperature influences the product, with higher temperatures (e.g., 170°C) favoring the

formation of Kenyaite, sometimes from an intermediate magadiite phase.[7][10]

Maintain the temperature for a period ranging from 24 hours to 7 days.[7][9] Longer reaction

times may be required at lower temperatures.[2]

After the reaction is complete, cool the autoclave to room temperature.

Filter the solid product, wash it thoroughly with deionized water to remove any unreacted

reagents, and then dry it at 60°C for 24 hours.[9]

This process yields synthetic kenyaite, which typically forms spherical aggregates of well-

developed plates.[2]

Reactant Preparation Hydrothermal Reaction Product Processing

SiO₂ + NaOH + H₂O Aqueous Suspension Teflon-lined Autoclave Heat (150-190°C)
24h - 7 days Cooling Filtration & Washing Drying (60°C) Kenyaite Product

Click to download full resolution via product page

Caption: Hydrothermal synthesis workflow for Kenyaite.

Natural Formation and Transformation
In nature, Kenyaite can form from the leaching of another sodium silicate mineral, magadiite.

[2] Over geological time and under specific conditions, Kenyaite can further transform into

quartz, which is the stable end product.[2]
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Caption: Transformation pathway of Kenyaite.

Characterization Methods
A variety of analytical techniques are employed to characterize the structure, composition, and

properties of Kenyaite.

X-Ray Diffraction (XRD): Used to determine the crystal structure, lattice parameters, and

phase purity of the material.[5][7]

Fourier-Transform Infrared (FTIR) and Raman Spectroscopy: These vibrational spectroscopy

techniques provide information about the chemical bonds and functional groups present,

such as Si-O-Si linkages and hydroxyl groups.[7][8]

Solid-State Nuclear Magnetic Resonance (NMR) Spectroscopy: Techniques like ²⁹Si and ¹H

MAS NMR are used to probe the local environment of silicon and hydrogen atoms,

confirming the Q⁴/Q³ ratio and the presence of silanol groups.[5][7]

Thermogravimetric and Differential Thermal Analysis (TGA/DTA): These methods are used to

study the thermal stability of Kenyaite and the dehydration processes.[5][7]
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Scanning Electron Microscopy (SEM): Provides images of the particle morphology and

surface texture.[5][7]

Potential Applications
The layered structure and ion-exchange capabilities of Kenyaite make it a subject of interest

for various applications.[2][9] It can be modified through ion exchange with metal ions, such as

Ag⁺ and Cu²⁺, to impart antibacterial properties.[9] Furthermore, its ability to be transformed

into other materials, like pillared layered materials, opens up possibilities for its use in catalysis

and adsorption.[7]

Kenyaite

Layered Structure
Na⁺ and H₂O in interlayer

Ion-Exchange Capability Intracrystalline Reactivity Precursor for other materials

Antibacterial Agents Catalysis Adsorbents

Click to download full resolution via product page

Caption: Properties and applications of Kenyaite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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